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Compound of Interest

Compound Name: trans-2-Butenyl acetate

CAS No.: 7204-29-7

Cat. No.: B1310794

Get Quote

As a pivotal intermediate in sophisticated organic synthesis and pharmaceutical development,

the quality of trans-2-Butenyl acetate (also known as trans-crotyl acetate) is paramount.[1] Its

utility as a precursor demands high purity to ensure predictable reaction kinetics, high yields,

and the absence of unwanted side products in the final active pharmaceutical ingredient (API)

or target molecule. This guide provides an in-depth analysis of the commercial supplier

landscape, quality control methodologies, and critical considerations for researchers procuring

this essential chemical building block.

Understanding trans-2-Butenyl Acetate: Key Properties
trans-2-Butenyl acetate is an organic compound classified as an ester. Its structure features a

double bond in the trans configuration, which is crucial for stereospecific reactions.
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Property Value References

CAS Number 628-08-0 [1][2][3]

Molecular Formula C₆H₁₀O₂ [1][2][4]

Molecular Weight 114.14 g/mol [1][2][5]

Boiling Point 128-130°C [1][6]

Density ~0.919 g/cm³ [1][6]

Flash Point 31°C [1][6]

Refractive Index ~1.420 [1][6]

Synonyms

trans-Crotyl acetate, (2E)-2-

Butenyl acetate, Acetic acid

trans-2-butenyl ester

[7][5][6]

Leading Commercial Suppliers and Purity Grades
The procurement of high-purity reagents is a critical first step in any research or development

workflow. Several reputable chemical suppliers offer trans-2-Butenyl acetate, though purity

levels and available quantities can vary. It is essential to select a supplier that provides

comprehensive analytical documentation for their specific lot.
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Supplier Typical Purity Offered Notes

Thermo Scientific Chemicals ≥94%, 95%

This brand encompasses the

former Alfa Aesar portfolio.[4]

[8]

Sigma-Aldrich (Merck) 95%
A leading supplier to the global

life science industry.[3]

Santa Cruz Biotechnology Research Grade

Primarily for biochemical and

proteomics research

applications.[2]

CHEMLYTE SOLUTIONS

CO.,LTD
Industrial Grade

A China-based manufacturer

listed on chemical

marketplaces.[6]

Avantor 95%

A global provider of products

and services to life sciences

industries.[9]

Combi-Blocks, Inc. 95%

Specializes in providing

building blocks for

combinatorial chemistry.[3]

Note: Purity and availability are subject to change and may vary by region and specific product

listing. Researchers should always verify specifications with the supplier before ordering.

The Cornerstone of Quality: Analytical Validation
For drug development and high-stakes research, verifying the purity and identity of starting

materials is non-negotiable. A supplier's Certificate of Analysis (CoA) is the primary document

attesting to a specific lot's quality. Researchers should critically evaluate the CoA for the

following information.

Key Analytical Techniques:

Gas Chromatography (GC): This is the most common method for determining the purity

(assay) of volatile compounds like trans-2-Butenyl acetate.[4] The CoA should specify the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/L09734.14
https://www.fishersci.com/shop/products/trans-2-butenyl-acetate-95-thermo-scientific/AAL0973406
https://www.sigmaaldrich.com/HK/zh/product/combiblocksinc/comh93d669ad?context=bbe
https://www.scbt.com/p/trans-2-butenyl-acetate-628-08-0
https://www.echemi.com/produce/pr23112997176-trans-2-butenyl-acetate.html
https://www.avantorsciences.com/it/en/product/11035248/trans-2-butenyl-acetate-95
https://www.sigmaaldrich.com/HK/zh/product/combiblocksinc/comh93d669ad?context=bbe
https://www.benchchem.com/product/b1310794/docs?utm_src=pdf-body#navigating-the-commercial-landscape-of-high-purity-trans-2-butenyl-acetate
https://www.thermofisher.com/order/catalog/product/L09734.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


purity percentage as determined by GC with Flame Ionization Detection (FID).[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is indispensable for

confirming the structural integrity of the molecule, including the crucial trans configuration of

the double bond.

Mass Spectrometry (MS): Provides confirmation of the molecular weight, further verifying the

compound's identity.[5]

Refractive Index: This physical property is a quick and reliable indicator of purity, though it is

less specific than chromatographic or spectroscopic methods.[4]

Below is a diagram illustrating a typical quality control workflow that a reputable chemical

supplier would follow.
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Phase 1: In-Process Control

Phase 2: Final Quality Control

Phase 3: Release & Archiving
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Caption: A typical quality control workflow for commercial chemical production.
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Experimental Protocols: Safe Handling and Storage
Given its chemical properties, proper handling and storage of trans-2-Butenyl acetate are

essential for maintaining its purity and ensuring laboratory safety.

Protocol for Safe Storage and Handling:

Receiving: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[6] Many

suppliers recommend refrigerated storage (2-8°C) to minimize degradation and vapor

pressure.[3]

Handling:

Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.[6]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid contact with skin and eyes.[6]

The compound is a flammable liquid; keep it away from heat, sparks, and open flames.[8]

Use non-sparking tools for transfers.[6]

Disposal: Dispose of unused material and its container in accordance with local, regional,

and national regulations for hazardous chemical waste.

Application in Synthetic Chemistry
trans-2-Butenyl acetate is a versatile C4 building block. The ester functional group can be

hydrolyzed or transesterified, while the alkene can participate in a wide range of addition and

coupling reactions. Its primary utility is as a chemical intermediate in the synthesis of more

complex molecules, including pharmaceuticals and fine chemicals.[1][12]

The diagram below illustrates a generalized synthetic pathway where trans-2-Butenyl acetate
serves as a key precursor.
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Caption: Generalized synthetic route using trans-2-Butenyl acetate as a starting material.

Conclusion
For researchers and drug development professionals, the selection of a commercial supplier for

trans-2-Butenyl acetate should be guided by a thorough evaluation of product purity,

comprehensive analytical documentation, and reliable supply chains. Insisting on a detailed,

lot-specific Certificate of Analysis and adhering to strict protocols for handling and storage are

critical practices. By partnering with reputable suppliers who demonstrate a commitment to

rigorous quality control, scientists can build a foundation of chemical integrity for their research,

ensuring the reliability and reproducibility of their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1310794/docs#navigating-the-commercial-
landscape-of-high-purity-trans-2-butenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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